Cas no 125880-82-2 (Benzenecarboximidamide,4,4'-(1,4-butanediyldiimino)bis- (9CI))

• Product Name: Benzenecarboximidamide,4,4'-(1,4-butanediyldiimino)bis- (9CI)
• CAS No: 125880-82-2
• MF: C₁₈H₂₄N₆
• MW: 324.423362731934
• CID: 156517
• PubChem ID: 147929
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-(1,4-butanediyldiimino)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-(1,4-butanediyldiimino)bis- (9CI)
• 4-[4-(4-carbamimidoylanilino)butylamino]benzenecarboximidamide
• 4-[4-[(4-carbamimidoylphenyl)amino]butylamino]benzenecarboximidamide
• 1,4-bis(4-amidinoanilino)butane
• 1,4-Di(4-amidinophenylamino)butane
• ACMC-1C5C2
• CHEBI:128519
• CHEMBL283745
• CTK4B4858
• SureCN5524345
• DTXSID20154978
• SCHEMBL5524345
• 4,4'-(1,4-Butanediyldiimino)bis-benzenecarboximidamide
• CHEMBL1204156
• 4-[4-(4-carbamimidoylanilino)butylamino]benzamidine
• BDBM50368093
• 125880-82-2

• Inchi： 1S/C18H24N6/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22/h3-10,23-24H,1-2,11-12H2,(H3,19,20)(H3,21,22)
• InChI Key： XPYWKLXCKKLGSB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(=N)N)=CC=1)CCCCNC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 324.20600
• Monoisotopic Mass: 324.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 570.3°Cat760mmHg
• Flash Point: 298.7°C
• Refractive Index: 1.638
• PSA: 123.80000
• LogP: 4.30500